N-(2,5-dimethoxyphenyl)-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(5,6,7,8-tetrahydronaphthalen-2-yloxy)acetamide
• InChI: InChI=1S/C20H23NO4/c1-23-16-9-10-19(24-2)18(12-16)21-20(22)13-25-17-8-7-14-5-3-4-6-15(14)11-17/h7-12H,3-6,13H2,1-2H3,(H,21,22)
• InChI Key: CMJFIPBCSCQMFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)COC2=CC3=C(CCCC3)C=C2
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(5,6,7,8-tetrahydro-2-naphthalenyloxy)acetamide, commonly known as DAT-1, is a synthetic compound that has been studied for its potential therapeutic applications. DAT-1 belongs to the family of phenethylamines and is structurally similar to the psychedelic drug, 2C-H.

Mechanism of Action

DAT-1 acts as an SSRI by blocking the reuptake of serotonin in the brain, which leads to an increase in serotonin levels. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By increasing serotonin levels, DAT-1 may help alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects
Studies have shown that DAT-1 has a number of biochemical and physiological effects. DAT-1 has been shown to increase serotonin levels in the brain, which can help alleviate symptoms of depression and anxiety. Additionally, DAT-1 has been shown to increase dopamine levels in the brain, which can lead to feelings of pleasure and reward.

Advantages and Limitations for Lab Experiments

DAT-1 has a number of advantages for lab experiments. DAT-1 is a synthetic compound, which means that it can be easily synthesized and purified in the lab. Additionally, DAT-1 has been shown to have a high affinity for serotonin transporters, which makes it a useful tool for studying the serotonin system in the brain.
However, there are also limitations to using DAT-1 in lab experiments. DAT-1 has been shown to have a number of off-target effects, which can make it difficult to isolate the specific effects of the compound on the serotonin system. Additionally, DAT-1 has a relatively short half-life, which can make it difficult to study the long-term effects of the compound.

Future Directions

There are a number of future directions for research on DAT-1. One area of research is the potential therapeutic applications of DAT-1 in the treatment of depression, anxiety, and addiction. Additionally, future research could focus on developing more selective compounds that target the serotonin system with fewer off-target effects. Finally, future research could focus on developing more stable compounds that have a longer half-life, which would make it easier to study the long-term effects of the compound.

Synthesis Methods

The synthesis of DAT-1 involves the reaction of 2,5-dimethoxyphenethylamine with 5,6,7,8-tetrahydro-2-naphthol in the presence of acetic anhydride. The resulting product is then purified through recrystallization.

Scientific Research Applications

DAT-1 has been studied for its potential therapeutic applications in the treatment of various medical conditions, including depression, anxiety, and addiction. Studies have shown that DAT-1 acts as a selective serotonin reuptake inhibitor (SSRI) and has the potential to increase serotonin levels in the brain, which can help alleviate symptoms of depression and anxiety.